Cas no 77201-12-8 (didecyl (2,3,5,6-tetrachloropyridin-4-yl)phosphonate)
77201-12-8 structure
Product Name:didecyl (2,3,5,6-tetrachloropyridin-4-yl)phosphonate
CAS No:77201-12-8
MF:C25H42Cl4NO3P
MW:577.391644954681
CID:1783879
PubChem ID:187116
Update Time:2025-04-21
didecyl (2,3,5,6-tetrachloropyridin-4-yl)phosphonate Chemical and Physical Properties
Names and Identifiers
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- didecyl (2,3,5,6-tetrachloropyridin-4-yl)phosphonate
- 2,3,5,6-tetrachloro-4-didecoxyphosphorylpyridine
- 77201-12-8
- DTXSID00227957
- Didecyl (perchloropyridin-4-yl)phosphonate
- Phosphonic acid, (2,3,5,6-tetrachloro-4-pyridinyl)-, didecyl ester
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- Inchi: 1S/C25H42Cl4NO3P/c1-3-5-7-9-11-13-15-17-19-32-34(31,23-21(26)24(28)30-25(29)22(23)27)33-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3
- InChI Key: WMYYWLPHHXQCGZ-UHFFFAOYSA-N
- SMILES: ClC1C(=NC(=C(C=1P(=O)(OCCCCCCCCCC)OCCCCCCCCCC)Cl)Cl)Cl
Computed Properties
- Exact Mass: 575.16606
- Monoisotopic Mass: 575.165642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 21
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.1
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- PSA: 48.42
didecyl (2,3,5,6-tetrachloropyridin-4-yl)phosphonate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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